4-Benzyloxycarbonylphenylboronic acid
Overview
Description
4-Benzyloxycarbonylphenylboronic acid (4-BCPBA) is a versatile reagent used in organic synthesis, particularly in the synthesis of novel compounds. It is a white crystalline powder that is soluble in polar organic solvents, such as ethanol and acetonitrile. 4-BCPBA is a boronic acid derivative, which is widely used in organic synthesis and medicinal chemistry. It is a versatile reagent that can be used in a variety of reactions, including Suzuki-Miyaura, Stille, and Heck coupling reactions. It is also used in the synthesis of drugs, polymers, and other materials.
Scientific Research Applications
Bioorthogonal Coupling Reactions : Ozlem Dilek et al. (2015) discovered that combining 2-formylphenylboronic acid with 4-hydrazinylbenzoic acid in a neutral aqueous solution results in a stable boron-nitrogen heterocycle. This reaction is useful for protein conjugation and is orthogonal to protein functional groups, suggesting potential applications in biological chemistry and bioconjugation techniques (Ozlem Dilek et al., 2015).
Benzoxaboroles in Organic Synthesis and Biological Activity : Agnieszka Adamczyk-Woźniak et al. (2009) reviewed the applications of benzoxaboroles, derivatives of phenylboronic acids like 4-Benzyloxycarbonylphenylboronic acid. They are used as building blocks in organic synthesis, display biological activity, and are under clinical trials. They also bind hydroxyl compounds and serve as molecular receptors for sugars and glycoconjugates (Agnieszka Adamczyk-Woźniak et al., 2009).
Fluorescence Sensing : Yi Sun et al. (2021) used 4-Carboxyphenylboronic acid to prepare fluorescent carbon quantum dots, which exhibited selective and sensitive detection of benzo[a]pyrene in water. This indicates potential applications in environmental monitoring and analytical chemistry (Yi Sun et al., 2021).
Affinity Chromatography : S. Soundararajan et al. (1989) synthesized arylboronic acids with ionization constants near neutrality for affinity chromatography. They suggested that 4-carboxybenzeneboronic acid might be useful for enzyme affinity chromatography (S. Soundararajan et al., 1989).
Targeted Drug Delivery : Xiaojin Zhang et al. (2013) synthesized a phenylboronic acid-functionalized amphiphilic block copolymer for targeted drug delivery to cancer cells. This study highlights the potential of boronic acid derivatives in the field of nanomedicine and targeted therapy (Xiaojin Zhang et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
Boronic acids, in general, are known to interact with various biological targets, including enzymes and receptors, by forming reversible covalent bonds with hydroxyl groups in these targets .
Mode of Action
Boronic acids are known to form reversible covalent bonds with hydroxyl groups in their targets, which can lead to changes in the target’s function . The benzyloxycarbonyl group in the compound may also play a role in its interaction with its targets.
Biochemical Pathways
Boronic acids are known to be involved in various biochemical pathways due to their ability to interact with different biological targets .
Pharmacokinetics
As a boronic acid, it is expected to have good bioavailability due to its ability to form reversible covalent bonds with biological targets .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Benzyloxycarbonylphenylboronic acid . For instance, the compound is water-soluble and may spread in water systems . Its action could also be influenced by pH, as boronic acids can form boronate esters under alkaline conditions .
Properties
IUPAC Name |
(4-phenylmethoxycarbonylphenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BO4/c16-14(19-10-11-4-2-1-3-5-11)12-6-8-13(9-7-12)15(17)18/h1-9,17-18H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXSDJFGNRVVDFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)C(=O)OCC2=CC=CC=C2)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50378307 |
Source
|
| Record name | {4-[(Benzyloxy)carbonyl]phenyl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50378307 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
184000-11-1 |
Source
|
| Record name | {4-[(Benzyloxy)carbonyl]phenyl}boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50378307 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(Benzyloxycarbonyl)phenylboronic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3R)-7-methyl-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazol-3-ol](/img/structure/B63563.png)
![Ethyl 4-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]-1,3-thiazole-5-carboxylate](/img/structure/B63569.png)
![1-{2-[4-(2-Bromo-6-methoxy-3,4-dihydro-1-naphthyl)phenoxy]ethyl}pyrrolidine](/img/structure/B63570.png)
![Carbamothioic acid, [2-(dimethylamino)ethyl]-(9CI)](/img/structure/B63584.png)
![8,8a-dihydropyrrolo[1,2-d][1,2,4]triazine-1,6(2H,7H)-dione](/img/structure/B63590.png)
